Cas no 105443-94-5 (tert-butyl (2S)-2-carbamoylazetidine-1-carboxylate)

tert-butyl (2S)-2-carbamoylazetidine-1-carboxylate Properties

Names and Identifiers

• (S)-tert-Butyl 2-carbamoylazetidine-1-carboxylate
• 1-AZETIDINECARBOXYLIC ACID
• 1-Azetidinecarboxylicacid, 2-(aminocarbonyl)-, 1,1-dimethylethyl ester, (2S)-
• 2-Azetidinecarboxylic Acid
• tert-butyl (2S)-2-(aminocarbonyl)azetidine-1-carboxylate
• N-(TERT-BUTOXYCARBONY)-L-AZETIDINE-2-CARBAMIDE
• N-(TERT-BUTOXYCARBONYL)-L-AZETIDINE-2-CARBAMIDE
• tert-butyl 2-carbamoylazetidine-1-carboxylate
• (S)-1-Boc-azetidine-2-carboxamide
• NDEIKFCAPOYPHU-LURJTMIESA-N
• FCH3643025
• AX8281981
• (2S)-carbamoyl-azetidine-1-carboxylic acid tert-butyl ester
• (S)-2-Carbamoyl-azetidine-1-carboxylic acid tert-butyl ester
• tert-butyl (2S)-2-carbamoylazetidine-1-carboxylate
• (S)-tert-Butyl2-carbamoylazetidine-1-carboxylate
• MFCD08461640
• C71217
• 105443-94-5
• SCHEMBL1398934
• DS-7338
• AKOS015911108
• TERT-BUTYL (2S)-2-CARBAMOYLAZETIDINE-1-CARBOXYLATE
• DA-48084
• +Expand

• MDL： MFCD03840742
• InChIKey： NDEIKFCAPOYPHU-LURJTMIESA-N
• Inchi： 1S/C9H16N2O3/c1-9(2,3)14-8(13)11-5-4-6(11)7(10)12/h6H,4-5H2,1-3H3,(H2,10,12)/t6-/m0/s1
• SMILES： O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])C([H])([H])[C@@]1([H])C(N([H])[H])=O)=O

Computed Properties

• Exact Mass: 200.11618
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 200.116
• Heavy Atom Count: 14
• Complexity: 257
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 72.6

Experimental Properties

• LogP: -0.23830
• PSA: 72.63
• Refractive Index: 1.512
• Boiling Point: 355.9°C at 760 mmHg
• Flash Point: 169 ºC
• Solubility: Slightly soluble (5.6 g/l) (25 º C),
• Density: 1.194±0.06 g/cm3 (20 ºC 760 Torr),